Cas no 1016847-63-4 (2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole)

• Product Name: 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole
• CAS No: 1016847-63-4
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 4567188
• Update Time: 2025-11-01

2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole
• 2-methyl-1-(piperidin-4-yl)-2,3-dihydroindole
• 1H-Indole, 2,3-dihydro-2-methyl-1-(4-piperidinyl)-

• Inchi： 1S/C14H20N2/c1-11-10-12-4-2-3-5-14(12)16(11)13-6-8-15-9-7-13/h2-5,11,13,15H,6-10H2,1H3
• InChI Key： DFVAWHTZPQAMMS-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C2=C(C=CC=C2)CC1C

Computed Properties

• Exact Mass: 216.162649g/mol
• Monoisotopic Mass: 216.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.32g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole

Recent Advances in the Study of 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole (CAS: 1016847-63-4)

The compound 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole (CAS: 1016847-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step approach involving reductive amination and cyclization, achieving a purity of over 98%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. A recent preclinical trial highlighted its neuroprotective effects in a rodent model of Parkinson's, with significant improvements in motor function observed at low dosages.

Another promising avenue of research involves the compound's role in cancer therapy. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis, though further studies are needed to elucidate the precise pathways involved.

Despite these encouraging findings, challenges remain in the development of 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed in future research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 2-methyl-1-(piperidin-4-yl)-2,3-dihydro-1H-indole (CAS: 1016847-63-4) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse pharmacological properties and potential therapeutic applications make it a promising candidate for further investigation. Continued research into its synthesis, mechanisms of action, and clinical potential will be essential for translating these findings into viable treatments.